8-Ethyl-2-{4-[(4-methoxy-4-oxo-2-phenylbutyl)carbamothioyl]piperazin-1-yl}-5-oxo-5,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylic acid

• Molecular Formula: C26H30N6O5S
• Molecular Weight: 538.6 g/mol
• IUPAC Name: 8-ethyl-2-[4-[(4-methoxy-4-oxo-2-phenylbutyl)carbamothioyl]piperazin-1-yl]-5-oxopyrido[2,3-d]pyrimidine-6-carboxylic acid
• InChI: InChI=1S/C26H30N6O5S/c1-3-30-16-20(24(35)36)22(34)19-15-27-25(29-23(19)30)31-9-11-32(12-10-31)26(38)28-14-18(13-21(33)37-2)17-7-5-4-6-8-17/h4-8,15-16,18H,3,9-14H2,1-2H3,(H,28,38)(H,35,36)
• InChI Key: WNSYIADZHXFUOW-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C(=O)C2=CN=C(N=C21)N3CCN(CC3)C(=S)NCC(CC(=O)OC)C4=CC=CC=C4)C(=O)O

Description

8-Ethyl-2-{4-[(4-methoxy-4-oxo-2-phenylbutyl)carbamothioyl]piperazin-1-yl}-5-oxo-5,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylic acid is a complex organic compound with a unique structure that combines several functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 8-Ethyl-2-{4-[(4-methoxy-4-oxo-2-phenylbutyl)carbamothioyl]piperazin-1-yl}-5-oxo-5,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylic acid involves multiple steps, each requiring specific reagents and conditions. The process typically begins with the preparation of the core pyrido[2,3-d]pyrimidine structure, followed by the introduction of the piperazine and carbamothioyl groups. The final steps involve the addition of the ethyl and methoxy-oxo-phenylbutyl groups.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors, which allow for better control of reaction conditions and can improve the efficiency of the synthesis.

Chemical Reactions Analysis

Types of Reactions

8-Ethyl-2-{4-[(4-methoxy-4-oxo-2-phenylbutyl)carbamothioyl]piperazin-1-yl}-5-oxo-5,8-dihydropyrido[2,3-d]pyrimidine-6-carboxylic acid can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to remove oxygen atoms or to convert double bonds to single bonds.

Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and pH levels to ensure the desired transformations occur efficiently.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield a compound with additional hydroxyl or carbonyl groups, while reduction could produce a more saturated version of the original compound.

Scientific Research Applications

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules.

Biology: It may serve as a probe to study biological processes or as a lead compound in drug discovery.

Medicine: The compound’s unique structure could make it a candidate for the development of new pharmaceuticals.

Industry: It could be used in the production of specialty chemicals or as an intermediate in